3-(4-chlorophenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid

• IUPAC Name: 3-(4-chlorophenyl)-3-[[2-(2-propan-2-ylphenoxy)acetyl]amino]propanoic acid
• InChI: InChI=1S/C20H22ClNO4/c1-13(2)16-5-3-4-6-18(16)26-12-19(23)22-17(11-20(24)25)14-7-9-15(21)10-8-14/h3-10,13,17H,11-12H2,1-2H3,(H,22,23)(H,24,25)
• InChI Key: JPBYZVXBICUHIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OCC(=O)NC(CC(=O)O)C2=CC=C(C=C2)Cl
• Molecular Formula: C20H22ClNO4
• Molecular Weight: 375.8 g/mol

Description

3-(4-chlorophenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid, also known as fenofibric acid, is a medication used to treat high cholesterol and triglyceride levels in the blood. It belongs to the class of drugs known as fibrates and works by reducing the production of triglycerides and increasing the production of HDL cholesterol. In

Mechanism of Action

Fenofibric acid works by activating peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors that regulate lipid metabolism. Activation of PPARs leads to increased expression of genes involved in fatty acid oxidation, which reduces the production of triglycerides. Fenofibric acid also increases the production of HDL cholesterol by upregulating the expression of apolipoprotein A-I, a major component of HDL.
Biochemical and Physiological Effects
Fenofibric acid has been shown to have a number of biochemical and physiological effects. It reduces the production of triglycerides by up to 50% and increases the production of HDL cholesterol by up to 20%. It also has anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of cardiovascular disease. Fenofibric acid has been shown to improve endothelial function, reduce oxidative stress, and reduce inflammation.

Advantages and Limitations for Lab Experiments

Fenofibric acid has a number of advantages for lab experiments. It is readily available and relatively inexpensive. It has been extensively studied and its mechanism of action is well understood. However, 3-(4-chlorophenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid acid also has some limitations. It is not very soluble in water, which can make it difficult to administer in lab experiments. It also has a relatively short half-life, which can make it difficult to maintain therapeutic levels in the blood over a prolonged period of time.

Future Directions

There are a number of future directions for research on 3-(4-chlorophenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid acid. One area of interest is its potential use in the treatment of non-alcoholic fatty liver disease (NAFLD). Fenofibric acid has been shown to reduce liver fat accumulation and improve liver function in animal models of NAFLD. Another area of interest is its potential use in the treatment of diabetic nephropathy. Fenofibric acid has been shown to improve renal function and reduce proteinuria in animal models of diabetic nephropathy. Further research is needed to determine the efficacy of 3-(4-chlorophenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid acid in these and other areas.

Scientific Research Applications

Fenofibric acid has been extensively studied for its therapeutic potential in the treatment of dyslipidemia. It has been shown to reduce triglyceride levels by up to 50% and increase HDL cholesterol levels by up to 20%. Fenofibric acid has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of cardiovascular disease.